KM10103
Overview
Description
KM10103 is a potent β-cell protector. KM10103 exhibits β-cell-protective activities against ER stress. Endoplasmic reticulum (ER) stress plays an important role in the decline in pancreatic β cell function and mass observed in type 2 diabetes.
Scientific Research Applications
Neutrino Telescope Development
KM3NeT Neutrino Telescope
The development of the KM3NeT neutrino telescope represents a significant application of scientific research. This deep submarine research infrastructure in the Mediterranean Sea aims to host a multi-cubic-kilometre neutrino telescope. It provides continuous connectivity for long-term deep-sea scientific measurements in geo- and biological sciences, complementing the cubic-kilometre IceCube telescope at the South Pole in terms of field of view and sensitivity (Katz, 2011).
Deep-Sea Deployment and Research Infrastructure
The KM3NeT project involves the installation of hundreds of networked moorings—detection units or strings—equipped with optical instrumentation in the Mediterranean Sea. This infrastructure not only facilitates neutrino detection but also serves as a platform for marine biology, oceanography, and geophysics research (The KM3NeT Collaboration et al., 2020).
Physics Sensitivity and Astroparticle Physics Research
The physics sensitivity of the KM3NeT neutrino telescope is a key aspect of scientific research. This telescope will enable the study of neutrino oscillations, high-energy neutrino astronomy, and the investigation of fundamental questions in particle physics and astrophysics, including the nature of dark matter and the study of relic particles in cosmic radiation (Spurio, 2012).
Knowledge Management in Scientific Research
KM as an Enabler in Pharmaceutical Quality System
In the pharmaceutical sector, knowledge management (KM) has been identified as a key enabler in the pharmaceutical quality system (PQS). It supports and improves product and process across the pharmaceutical product life cycle, linking with ICH Q10, ICH Q11, and ICH Q12 for enhanced knowledge transfer (Lipa, Greene, & Calnan, 2020).
Bibliometric Analysis in KM
A bibliometric overview of academic research on KM in business and management areas reveals its wide acceptance and growth in the scientific community. This includes performance analysis and science mapping, providing insights into the most relevant research in the field (Gaviria-Marin, Merigó, & Baier-Fuentes, 2019).
KM Tools in Multidisciplinary Teams
The use of KM and communication tools in multidisciplinary teams engaged in scientific research, such as environmental impact statements, is crucial. Successful implementation of these tools depends on various factors including system requirements alignment with project needs and user training (Flynn, Brown, & Krieg, 2009).
properties
CAS RN |
883023-03-8 |
|---|---|
Product Name |
KM10103 |
Molecular Formula |
C19H26N2OS |
Molecular Weight |
330.49 |
IUPAC Name |
1-((3s,5s,7s)-adamantan-1-yl)-3-(2-(methylthio)benzyl)urea |
InChI |
InChI=1S/C19H26N2OS/c1-23-17-5-3-2-4-16(17)12-20-18(22)21-19-9-13-6-14(10-19)8-15(7-13)11-19/h2-5,13-15H,6-12H2,1H3,(H2,20,21,22)/t13-,14+,15-,19? |
InChI Key |
WPXRUUMUUGRZGQ-MYUHZXPASA-N |
SMILES |
O=C(NCC1=CC=CC=C1SC)NC23C[C@H]4C[C@@H](C3)C[C@H](C4)C2 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
KM-10103; KM 10103; KM10103. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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